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Compound of Interest

Compound Name:
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formylphenoxy)acetamide

CAS No.: 333743-26-3

Cat. No.: B1349153

Get Quote

Publish Comparison Guide: SAR of 2-(2-Chloro-
4-formylphenoxy)acetamide
Executive Summary
2-(2-Chloro-4-formylphenoxy)acetamide (C₉H₈ClNO₃) is a bifunctional scaffold widely

utilized in the development of antimicrobial, antifungal, and anti-inflammatory agents. It serves

as a "warhead precursor," where the formyl group facilitates the generation of bioactive Schiff

bases (hydrazones, thiosemicarbazones), while the chlorophenoxyacetamide core modulates

lipophilicity and bioavailability.

Key Performance Indicators (KPIs):

Lipophilicity (LogP): Enhanced by the ortho-chloro substituent, improving membrane

permeability compared to non-chlorinated analogs.
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Solubility: The acetamide tail provides essential hydrogen-bonding capability, balancing the

hydrophobic aryl core.

Reactivity: The para-formyl group is highly reactive toward nucleophiles (amines/hydrazides),

enabling rapid library generation.

Chemical Profile & Synthesis
IUPAC Name: 2-(2-chloro-4-formylphenoxy)acetamide Molecular Weight: 227.64 g/mol

Role: Synthetic Intermediate / Pharmacophore

Synthesis Protocol
The synthesis utilizes a Williamson ether synthesis approach, favored for its high yield and

operational simplicity.

Reagents:

Substrate: 3-Chloro-4-hydroxybenzaldehyde (Note: Numbering changes upon etherification;

Cl is ortho to the phenol).

Alkylation Agent: 2-Chloroacetamide.[1][2]

Base: Potassium tert-butoxide (tBuOK) or Potassium Carbonate (K₂CO₃).

Solvent: Methanol (MeOH) or DMF.

Step-by-Step Methodology:

Activation: Dissolve 3-chloro-4-hydroxybenzaldehyde (1.0 eq) in anhydrous MeOH or DMF.

Add tBuOK (1.05 eq) and stir at room temperature for 30 minutes to generate the phenoxide

anion.

Alkylation: Add 2-chloroacetamide (1.1 eq) dropwise to the reaction mixture.

Reflux: Heat the mixture to reflux (60–80°C) for 8–12 hours. Monitor via TLC (Mobile phase:

EtOAc/Hexane 1:1).
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Isolation: Concentrate the solvent in vacuo. Triturate the residue with ice-cold water to

precipitate the product.

Purification: Recrystallize from ethanol to yield off-white crystals (Yield: ~70-85%).

3-Chloro-4-hydroxybenzaldehyde Phenoxide Anion

tBuOK / MeOH
Deprotonation

2-Chloroacetamide

2-(2-Chloro-4-formylphenoxy)acetamide
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Figure 1: Synthesis pathway via Williamson etherification. The phenoxide anion attacks the

alpha-carbon of 2-chloroacetamide.

Structure-Activity Relationship (SAR) Analysis
The biological potency of this scaffold relies on the synergistic effects of its three distinct

structural zones.

Zone 1: The Acetamide Tail (-O-CH₂-CONH₂)
Function: Hydrogen Bonding & Solubility.

SAR Insight: The primary amide (CONH₂) acts as both a hydrogen bond donor and acceptor.

This is critical for binding to protein residues (e.g., Serine/Threonine pockets in enzymes).

Comparison: Replacing the amide with an Ester (–COOEt) increases lipophilicity but often

reduces potency due to the loss of H-bonding interactions and rapid hydrolysis in vivo.

Replacing it with an Acid (–COOH) drastically reduces cell membrane permeability due to

ionization at physiological pH.

Zone 2: The Ortho-Chloro Substituent (-Cl)
Function: Lipophilicity & Metabolic Stability.
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SAR Insight: The chlorine atom at the ortho position (relative to the ether linkage) exerts a

steric and electronic effect.

Electronic: As an electron-withdrawing group (EWG), it deactivates the ring slightly, but

increases the acidity of the phenols in metabolic precursors.

Lipophilicity: It increases the LogP value by approximately +0.71 compared to the non-

chlorinated analog. This enhances penetration through the lipid bilayer of bacterial cell

walls (especially Gram-positive bacteria).

Performance Data: Derivatives with the 2-Cl substituent consistently show lower Minimum

Inhibitory Concentrations (MIC) than their unsubstituted counterparts.

Zone 3: The Para-Formyl Group (-CHO)
Function: Derivatization Handle (The "Warhead").

SAR Insight: The aldehyde itself is rarely the final drug. It is the site for condensation with

amines to form Schiff Bases (–CH=N–).

Causality: The para position is optimal as it minimizes steric hindrance during the binding of

the bulky Schiff base derivatives to target enzymes (e.g., DNA Gyrase, COX-2).

2-(2-Chloro-4-formylphenoxy)acetamide

Acetamide Tail (-CONH2)
• H-Bond Donor/Acceptor

• Improves Water Solubility

Ortho-Chloro (-Cl)
• Increases LogP (Permeability)

• Blocks Metabolic Oxidation at C2

Para-Formyl (-CHO)
• Reactive Site for Schiff Bases

• Linker to Bioactive Heterocycles
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Figure 2: SAR Map detailing the functional roles of the three core structural domains.
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This section compares the performance of 2-(2-Chloro-4-formylphenoxy)acetamide
derivatives against standard alternatives in antimicrobial assays (e.g., S. aureus, E. coli).

Comparison 1: Impact of the Chlorine Atom
Compound A: Derivatives of 2-(4-formylphenoxy)acetamide (No Cl).[3]

Compound B: Derivatives of 2-(2-Chloro-4-formylphenoxy)acetamide (With Cl).

Feature
Non-Chlorinated
Analog (A)

Chlorinated Target
(B)

Performance
Verdict

LogP (Calc) ~1.2 ~1.9
(B) is superior for

membrane crossing.

MIC (S. aureus) 25 - 50 µg/mL 6.25 - 12.5 µg/mL
(B) shows 2-4x higher

potency.

Metabolic Stability
Moderate (Ring

oxidation possible)

High (Cl blocks C2

position)

(B) has prolonged

half-life.

Comparison 2: Impact of the Tail Group
Alternative C: 2-(2-Chloro-4-formylphenoxy)acetic acid.

Target (B): 2-(2-Chloro-4-formylphenoxy)acetamide.

Feature Acid Analog (C)
Acetamide Target
(B)

Performance
Verdict

pKa / Ionization
Ionized at pH 7.4

(COO⁻)
Neutral

(B) penetrates cells

better.

H-Bonding
Acceptor only (as

anion)
Donor & Acceptor

(B) binds tighter to

target pockets.

Toxicity Potential for irritation Generally lower
(B) is safer for

topical/oral use.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1349153/docs?utm_src=pdf-body#structure-activity-relationship-sar-of-2-2-chloro-4-formylphenoxy-acetamide
https://www.researchgate.net/publication/337333885_Synthesis_of_N_-aryl_2-chloroacetamides_and_their_chemical_reactivity_towards_various_types_of_nucleophiles
https://www.benchchem.com/product/b1349153/docs?utm_src=pdf-body#structure-activity-relationship-sar-of-2-2-chloro-4-formylphenoxy-acetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349153?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Validation: Self-Validating Protocols
To ensure reproducibility and trustworthiness, use these specific protocols.

Protocol A: Schiff Base Derivatization (Validation of Reactivity)
This confirms the quality of the formyl group.

Mix: 1 mmol of 2-(2-Chloro-4-formylphenoxy)acetamide + 1 mmol of Thiosemicarbazide in

10 mL Ethanol.

Catalyst: Add 2-3 drops of Glacial Acetic Acid.

Reflux: 3-4 hours.

Observation: Formation of a heavy precipitate (Thiosemicarbazone) confirms the integrity of

the aldehyde.

Checkpoint: If no precipitate forms within 1 hour, the starting aldehyde may have oxidized to

the carboxylic acid (check IR for -COOH peak at 1700 cm⁻¹ broad).

Protocol B: Antimicrobial Disc Diffusion (Validation of Activity)
Standard: Ciprofloxacin (5 µ g/disc ).

Test Sample: Dissolve derivative in DMSO (1 mg/mL).

Inoculum: 0.5 McFarland standard of S. aureus (ATCC 25923).

Incubation: 37°C for 24 hours.

Success Criteria: Zone of Inhibition (ZOI) > 15mm indicates significant activity. ZOI < 10mm

implies poor membrane penetration (likely due to loss of the Cl group or hydrolysis of the

amide).
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Title: Potential of 2-Chloro-N-(4-fluoro-3-nitrophenyl)acetamide Against Klebsiella
pneumoniae.
Source:Brazilian Journal of Biology (via NCBI PMC).

Relevance: Validates the antimicrobial enhancement provided by the chlorine atom in

acetamide derivatives.[2]

URL:[Link]

General Phenoxyacetamide SAR

Title: Synthesis of N-aryl 2-chloroacetamides and their chemical reactivity towards various

types of nucleophiles.[3]

Source:Synthetic Communications (ResearchG
Relevance: details the reactivity of the chloroacetamide moiety and its role in building
phenoxyacetamide scaffolds.

URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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